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Compound of Interest

Compound Name: Cinnamyl isovalerate

Cat. No.: B1232534

For immediate reference, this guide provides essential safety and logistical information for the
proper disposal of cinnamyl isovalerate, ensuring compliance with laboratory safety
standards and environmental regulations. Researchers, scientists, and drug development
professionals are advised to adhere to these step-by-step procedures to mitigate risks and
ensure safe handling of chemical waste.

Immediate Safety and Handling Precautions

Before initiating disposal procedures, it is crucial to handle cinnamyl isovalerate with
appropriate personal protective equipment (PPE). This includes wearing protective gloves, and
eye/face protection.[1] In case of accidental contact, flush the affected area with water for at
least 15 minutes and seek medical advice.[2][3] Spills should be contained using an inert
absorbent material and collected in a suitable, sealed container for disposal.[2] Do not allow
the chemical to enter drains or waterways.[2][3]

Quantitative Data Summary

The following table summarizes key quantitative data for cinnamyl isovalerate, pertinent to its
safe handling and disposal.
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Property Value Source
Molecular Formula C14H1802 [4]
Molecular Weight 218.29 g/mol

Flash Point > 100 °C (> 230 °F) [1][3]
Boiling Point 313 °C [3]
Density 0.9910 — 0.9960 g/mL @ 25°C  [3]
Solubility in Water Insoluble [3114]
Oral LD50 (Rat) > 5 g/kg [2][5]
Dermal LD50 (Rabbit) > 5 g/kg [2]

Experimental Protocols: Waste Characterization

While cinnamyl isovalerate is not always classified as hazardous under GHS, it is essential to
consult local regulations and the specific Safety Data Sheet (SDS) from the supplier.[2][4]
Waste generators must determine if a discarded chemical is classified as hazardous waste
according to EPA guidelines (40 CFR 261.3) and state and local regulations.[2] As a
combustible liquid, it should be treated as a chemical waste.

Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of cinnamyl
isovalerate in a laboratory setting.
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Step 1: Preparation & Segregation

Identify Cinnamyl Isovalerate Waste

l

Segregate from incompatible materials (e.g., strong oxidizing agents)

Step 2: Cgrntainment

Select a compatible, leak-proof container with a secure lid

l

Transfer waste into the container, leaving headspace for expansion

Step 3: Wabeling

Label container with 'Hazardous Waste' and the full chemical name

l

Indicate accumulation start date

Step 4:vStorage

Store in a designated Satellite Accumulation Area (SAA)

l

Keep container closed except when adding waste

;

Conduct weekly inspections for leaks

Step 5: Disposal

Arrange for pickup by a licensed professional waste disposal service

Do not dispose down the drain or in regular trash

Click to download full resolution via product page

Cinnamyl Isovalerate Disposal Workflow
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Step-by-Step Disposal Procedures

1. Waste Minimization and Segregation:

e Minimize Waste: Whenever possible, order the smallest quantity of cinnamyl isovalerate
required for your research to reduce waste generation.[6][7]

e Segregation: Do not mix cinnamyl isovalerate waste with other chemical waste streams
unless they are compatible. Specifically, keep it separate from strong oxidizing agents,
strong reducing agents, and oxidizing mineral acids.[3][8]

2. Containment:

o Select Appropriate Container: Use a chemically compatible and leak-proof container with a
secure screw cap.[6][8][9] Plastic containers are often preferred.[7] Ensure the container is in
good condition, free from cracks or deterioration.[8][9]

o Transfer Waste: Carefully pour or transfer the cinnamyl isovalerate waste into the
designated container. Avoid filling the container to the brim; leave at least one inch of
headspace to allow for expansion.[8]

3. Labeling:

o Properly Label: Clearly label the waste container with the words "Hazardous Waste" and the
full chemical name, "Cinnamyl Isovalerate".[6][7]

o Date the Container: Mark the date when the first drop of waste was added to the container
(the accumulation start date).[6][7]

4. Storage in a Satellite Accumulation Area (SAA):

o Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA), which must be at or near the point of generation.[6][7][8] Do not move waste from one
room to another for storage.[6][7]

o Keep Container Closed: The waste container must remain securely capped at all times,
except when you are actively adding waste.[6][8]
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o Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA.
Once this limit is reached, it must be removed within three days.[6][7] Partially filled
containers can remain in the SAA for up to one year from the accumulation start date.[6][8]

 Inspect Regularly: Conduct and document weekly inspections of the SAA to check for leaks
or container deterioration.[8]

5. Final Disposal:

o Professional Disposal: Arrange for the disposal of the cinnamyl isovalerate waste through
your institution's Environmental Health and Safety (EHS) office or a licensed professional
waste disposal service.[3]

o Prohibited Disposal Methods: It is imperative not to discharge cinnamyl isovalerate into
sewer systems, drains, or dispose of it in the regular trash.[2][10][11] Evaporation of the
chemical as a means of disposal is also not permitted.[12]

o Contaminated Materials: Any materials used to clean up spills, such as absorbent pads, and
contaminated PPE (gloves, lab coats) should be collected, sealed in a properly labeled
container, and disposed of as hazardous waste.[12]

o Empty Containers: Do not reuse empty cinnamyl isovalerate containers.[3] They should be
triple-rinsed with a suitable solvent, and the rinsate collected as chemical waste. The rinsed
container can then be disposed of according to institutional guidelines, which may include
puncturing it to prevent reuse and placing it in a sanitary landfill or recycling if permissible.
[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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